Cas no 77474-62-5 (1,2-Benzenedicarbonitrile,3-phenoxy-)

1,2-Benzenedicarbonitrile,3-phenoxy- is a specialized aromatic compound featuring a benzene ring substituted with two nitrile groups and a phenoxy moiety. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in the preparation of heterocyclic compounds and advanced intermediates. Its dual nitrile functionality allows for versatile transformations, including cyclization and condensation reactions, while the phenoxy group enhances solubility and stability in various solvents. The compound is commonly utilized in pharmaceutical and agrochemical research due to its potential as a building block for active ingredients. High purity grades ensure consistent performance in demanding applications. Proper handling and storage are recommended due to its reactivity.

1,2-Benzenedicarbonitrile,3-phenoxy- structure

77474-62-5 structure

Product Name:1,2-Benzenedicarbonitrile,3-phenoxy-

CAS No:77474-62-5

MF:C₁₄H₈N₂O

MW:220.22612285614

CID:549965

PubChem ID:853691

Update Time:2025-06-07

1,2-Benzenedicarbonitrile,3-phenoxy- Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzenedicarbonitrile,3-phenoxy-
- 3-PHENOXY PHTHALONITRILE
- 3-phenoxybenzene-1,2-dicarbonitrile
- 1,2-dicyano-3-phenoxybenzene
- 3-Phenoxy-1,2-benzenedicarbonitrile
- 418129_SIAL
- AC1LGY0C
- AC1Q4R3Z
- AG-H-10106
- CTK5E4529
- SureCN669346
- 3-Phenoxy-phthalonitrile
- phenoxyphthalonitrile
- SCHEMBL669346
- 3-Phenoxyphthalonitrile, 98%
- XTWFKMOELYYKGC-UHFFFAOYSA-N
- AKOS015889224
- 77474-62-5
- DTXSID90357479
- 3-PHENOXYPHTHALONITRILE 98
- MFCD00192388
- 3-Phenoxyphthalonitrile
- DTXCID00308538
- Inchi： 1S/C14H8N2O/c15-9-11-5-4-8-14(13(11)10-16)17-12-6-2-1-3-7-12/h1-8H
- InChI Key： XTWFKMOELYYKGC-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)C1C=CC=C(C#N)C=1C#N

Computed Properties

Exact Mass: 220.06374
Monoisotopic Mass: 220.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 342
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.9
Topological Polar Surface Area: 56.8Å²

Experimental Properties

Density: 1.24
Melting Point: 117-119 °C(lit.)
Boiling Point: 388.4°C at 760 mmHg
Flash Point: 160.6°C
Refractive Index: 1.625
PSA: 56.81

1,2-Benzenedicarbonitrile,3-phenoxy- Security Information

Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：
Risk Phrases：20/21/22-36/37/38
Safety Term：26-36

1,2-Benzenedicarbonitrile,3-phenoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA02608-1g	1,2-Benzenedicarbonitrile,3-phenoxy-	77474-62-5		1g	¥2218.0	2021-09-04
SHENG KE LU SI SHENG WU JI SHU	sc-214153-1 g	3-Phenoxyphthalonitrile,	77474-62-5		1g	￥1,158.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-214153-1g	3-Phenoxyphthalonitrile,	77474-62-5		1g	￥1158.00	2023-09-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1945433-1g	3-Phenoxyphthalonitrile	77474-62-5	98%	1g	￥1776.00	2024-07-28
Crysdot LLC	CD12031829-1g	3-Phenoxy-phthalonitrile	77474-62-5	95+%	1g	$233	2024-07-24